3-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazolidin-2-one

• IUPAC Name: 3-[3-(4-methylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazolidin-2-one
• InChI: InChI=1S/C11H19N3O2S/c1-12-4-6-13(7-5-12)10(15)2-3-14-8-9-17-11(14)16/h2-9H2,1H3
• InChI Key: DQRJQLVSQYPYDR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CCN2CCSC2=O
• Molecular Formula: C11H19N3O2S
• Molecular Weight: 257.35 g/mol

Description

3-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazolidin-2-one, also known as MPTP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MPTP has been shown to exhibit a range of biochemical and physiological effects that make it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of 3-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazolidin-2-one is not fully understood, but it is believed to act on the GABAergic system in the brain. 3-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazolidin-2-one has been shown to enhance the activity of GABA receptors, which are involved in the regulation of neuronal excitability. This may explain its anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects
3-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazolidin-2-one has been shown to exhibit a range of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic effects. Additionally, 3-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazolidin-2-one has been shown to increase the levels of serotonin and dopamine in the brain, which may explain its antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazolidin-2-one in lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. Additionally, 3-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazolidin-2-one has been extensively studied in animal models, which provides a wealth of data on its effects and potential therapeutic applications. However, one limitation of using 3-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazolidin-2-one in lab experiments is its potential toxicity, which must be carefully monitored.

Future Directions

There are several potential future directions for research on 3-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazolidin-2-one. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Parkinson's disease. Additionally, further studies could investigate the potential use of 3-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazolidin-2-one as a therapeutic agent for other neurological disorders. Finally, future research could investigate the potential side effects and toxicity of 3-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazolidin-2-one in greater detail, in order to better understand its safety profile.

Synthesis Methods

The synthesis of 3-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazolidin-2-one involves the reaction of 4-methylpiperazine with 3-bromo-3-oxopropionic acid ethyl ester to form the intermediate compound 3-[3-(4-methylpiperazin-1-yl)-3-oxopropyl]-3-bromo-1,3-thiazolidin-2-one. This intermediate is then treated with sodium ethoxide to yield the final product, 3-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazolidin-2-one.

Scientific Research Applications

3-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazolidin-2-one has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant effects in animal models. Additionally, 3-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-1,3-thiazolidin-2-one has been investigated for its potential use in the treatment of neurodegenerative diseases such as Parkinson's disease.